Cas no 2142-05-4 (1H-Isoindole-1,3(2H)-dione, 2-(3-methoxyphenyl)-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2-(3-methoxyphenyl)-
• CAS No: 2142-05-4
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 1400754
• PubChem ID: 721999

1H-Isoindole-1,3(2H)-dione, 2-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(3-methoxyphenyl)-
• Oprea1_504439
• NCGC00187710-01
• SCHEMBL4728822
• CHEMBL1354178
• 2142-05-4
• DTXSID60965328
• SR-01000195235
• STK087336
• 5104-44-9
• AKOS000484992
• AB00073683-01
• SR-01000195235-1
• Oprea1_650069
• 2-(3-methoxyphenyl)isoindoline-1,3-dione
• 2-(3-methoxyphenyl)-1H-isoindole-1,3(2H)-dione

• Inchi： InChI=1S/C15H11NO3/c1-19-11-6-4-5-10(9-11)16-14(17)12-7-2-3-8-13(12)15(16)18/h2-9H,1H3
• InChI Key： UTDBCWSLBSPUPK-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)N2C(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 253.07393
• Monoisotopic Mass: 253.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61